Cas no 306297-93-8 (5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-
• CAS No: 306297-93-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD11040460
• CID: 1443768
• PubChem ID: 21336305
• Update Time: 2025-06-15

5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-
• 4,6-Dimethyl-2-phenyl-pyrimidine-5-carboxylic acid
• 4,6-dimethyl-2-phenylpyrimidine-5-carboxylic acid
• SCHEMBL4395939
• XDACGVOBMUKSSL-UHFFFAOYSA-N
• CS-0333206
• 4,6-DIMETHYL-2-PHENYLPYRIMIDINE-5-CARBOXYLICACID
• MFCD11040460
• AS-5906
• 306297-93-8
• AKOS012040241

• MDL： MFCD11040460
• Inchi： 1S/C13H12N2O2/c1-8-11(13(16)17)9(2)15-12(14-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,16,17)
• InChI Key： XDACGVOBMUKSSL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

Additional information on 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl- (CAS No. 306297-93-8)

5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl- (CAS No. 306297-93-8) is a specialized organic compound belonging to the pyrimidine family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound features a pyrimidine core substituted with methyl groups at the 4 and 6 positions and a phenyl ring at the 2 position, along with a carboxylic acid functional group. This unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl- has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing interest in targeted therapies and infectious disease treatments. The compound's structural motifs are also being investigated for their role in crop protection formulations, addressing global concerns about sustainable agriculture.

From a synthetic chemistry perspective, 306297-93-8 exemplifies the importance of regioselective functionalization in pyrimidine derivatives. Its electron-rich aromatic system allows for diverse modifications, enabling the development of novel small-molecule drugs. This aligns with current trends in personalized medicine, where researchers seek compounds with tunable properties for specific biological targets. The carboxylic acid moiety further enhances its utility by facilitating conjugation with other pharmacophores.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it particularly suitable for high-throughput screening applications. Pharmaceutical companies are increasingly interested in such multifunctional intermediates to accelerate drug discovery pipelines. Moreover, its potential applications in organic electronics have sparked interest in materials science, where π-conjugated systems are crucial for developing advanced semiconducting materials.

Quality control of 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-phenyl- requires rigorous analytical characterization, typically employing HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the stringent purity standards required for pharmaceutical applications. The growing emphasis on green chemistry has also prompted investigations into more sustainable synthesis routes for this compound, reducing reliance on hazardous reagents while maintaining high yields.

In the context of intellectual property, 306297-93-8 appears in numerous patent applications related to drug delivery systems and bioconjugation techniques. Its molecular architecture offers opportunities for creating prodrugs and targeted therapeutics, addressing current challenges in bioavailability enhancement. The compound's potential in combinatorial chemistry libraries further underscores its importance in modern drug discovery paradigms.

As research continues to uncover new applications for 4,6-dimethyl-2-phenylpyrimidine-5-carboxylic acid, its commercial significance is expected to grow. The compound represents an excellent example of how molecular diversity in heterocyclic chemistry can address contemporary challenges in healthcare and technology. With proper handling and application, this pyrimidine derivative may contribute to breakthroughs in multiple scientific disciplines.